1-(4-Bromophenyl)cycloheptan-1-amine;hydrochloride

• IUPAC Name: 1-(4-bromophenyl)cycloheptan-1-amine;hydrochloride
• InChI: InChI=1S/C13H18BrN.ClH/c14-12-7-5-11(6-8-12)13(15)9-3-1-2-4-10-13;/h5-8H,1-4,9-10,15H2;1H
• InChI Key: FBVPKPKBKCQHPA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C2=CC=C(C=C2)Br)N.Cl
• Molecular Formula: C13H19BrClN
• Molecular Weight: 304.65 g/mol

Description

“1-(4-Bromophenyl)cycloheptan-1-amine;hydrochloride” is a chemical compound with the molecular formula C13H19BrClN. It is intended for research use only and not for human or veterinary use.

Physical And Chemical Properties Analysis

The molecular weight of “1-(4-Bromophenyl)cycloheptan-1-amine;hydrochloride” is 304.66 g/mol. Other properties such as hydrogen bond donor count, hydrogen bond acceptor count, rotatable bond count, exact mass, monoisotopic mass, topological polar surface area, heavy atom count, formal charge, and complexity can be computed.

Scientific Research Applications

Synthesis and Molecular Design

• The compound has been utilized in the synthesis of complex molecules, such as 1,5-benzothiazepine dipeptide mimetics, through CuI-catalyzed coupling reactions, showcasing its utility in creating novel peptide mimetics with potential biological activities (Gan & Ma, 2009).
• It serves as a precursor in the synthesis of 1-substituted benzimidazoles, demonstrating the versatility of bromophenyl derivatives in constructing heterocyclic compounds that are significant in medicinal chemistry (Lygin & Meijere, 2009).
• The compound is involved in the development of novel azetidine-2-one derivatives of 1H-benzimidazole with antimicrobial and cytotoxic activities, illustrating its role in generating new therapeutic agents (Noolvi et al., 2014).

Material Science and Catalysis

• In material science, derivatives of "1-(4-Bromophenyl)cycloheptan-1-amine;hydrochloride" have been synthesized for applications as thermostabilizers to polypropylene, indicating its significance in enhancing polymer stability (Aghamali̇yev et al., 2018).
• The compound has also been utilized in the synthesis of tropene derivatives through palladium-catalyzed hydroamination, underscoring its utility in catalysis and synthesis of cyclic compounds with potential applications in pharmaceuticals and materials (Sakai et al., 2006).

Pharmacological Research

• In pharmacological research, derivatives of this compound have been explored for their cytotoxic activities, highlighting its role in the development of potential anticancer agents (Kadrić et al., 2014).
• The compound's derivatives have been studied as α₁-adrenoceptors antagonists, showing its relevance in designing drugs with antihypertensive properties (Xi et al., 2011).